Cas no 63006-68-8 (Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester)

Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester structure
63006-68-8 structure
Product Name:Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester
CAS No:63006-68-8
MF:C12H16O2S
MW:224.319242477417
CID:427785
PubChem ID:546353
Update Time:2025-04-19

Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (phenylthio)-, 1,1-dimethylethyl ester
    • tert-butyl 2-phenylsulfanylacetate
    • tert-Butyl 2-(phenylsulfanyl)acetate
    • 63006-68-8
    • t-butyl(phenylthio)acetate
    • SCHEMBL7867128
    • DTXSID40338096
    • AKOS017265545
    • tert-Butyl (phenylsulfanyl)acetate #
    • tert-butyl (phenylthio)acetate
    • t-Butyl phenylthioacetate
    • Inchi: 1S/C12H16O2S/c1-12(2,3)14-11(13)9-15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
    • InChI Key: DCBFWYUEVNDENZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 224.08718
  • Monoisotopic Mass: 224.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
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